HSF1A

• CAS No.: 1196723-93-9
• Product Name: HSF1A
• Molecular Formula: C21H19N3O2S2
• Molecular Weight: 409.522
• IUPAC Name: 4-ethyl-N-(2-phenyl-5-thiophen-2-ylpyrazol-3-yl)benzenesulfonamide
• Standard InChI: InChI=1S/C21H19N3O2S2/c1-2-16-10-12-18(13-11-16)28(25,26)23-21-15-19(20-9-6-14-27-20)22-24(21)17-7-4-3-5-8-17/h3-15,23H,2H2,1H3
• Standard InChIKey: KJTITGSAONQVPY-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=NN2C3=CC=CC=C3)C4=CC=CS4
• Appearance: Solid powder
• Description: HSF1A is an activator of Heat shock transcription factor 1 (HSF1).
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HSF1A
• Reference: 1: Huang CY, Kuo WW, Lo JF, Ho TJ, Pai PY, Chiang SF, Chen PY, Tsai FJ, Tsai CH, Huang CY. Doxorubicin attenuates CHIP-guarded HSF1 nuclear translocation and protein stability to trigger IGF-IIR-dependent cardiomyocyte death. Cell Death Dis. 2016 Nov 3;7(11):e2455. doi: 10.1038/cddis.2016.356. PubMed PMID: 27809308; PubMed Central PMCID: PMC5260882.; 2: Bocchini CE, Nahmod K, Katsonis P, Kim S, Kasembeli MM, Freeman A, Lichtarge O, Makedonas G, Tweardy DJ. Protein stabilization improves STAT3 function in autosomal dominant hyper-IgE syndrome. Blood. 2016 Dec 29;128(26):3061-3072. doi: 10.1182/blood-2016-02-702373. Epub 2016 Oct 31. PubMed PMID: 27799162; PubMed Central PMCID: PMC5201093.; 3: Neef DW, Jaeger AM, Gomez-Pastor R, Willmund F, Frydman J, Thiele DJ. A direct regulatory interaction between chaperonin TRiC and stress-responsive transcription factor HSF1. Cell Rep. 2014 Nov 6;9(3):955-66. doi: 10.1016/j.celrep.2014.09.056. Epub 2014 Oct 30. PubMed PMID: 25437552; PubMed Central PMCID: PMC4488849.; 4: Kawabe S, Yokoyama Y. Novel isoforms of heat shock transcription factor 1 are induced by hypoxia in the Pacific oyster Crassostrea gigas. J Exp Zool A Ecol Genet Physiol. 2011 Aug 1;315(7):394-407. doi: 10.1002/jez.685. Epub 2011 Mar 31. PubMed PMID: 21455948.; 5: Neef DW, Turski ML, Thiele DJ. Modulation of heat shock transcription factor 1 as a therapeutic target for small molecule intervention in neurodegenerative disease. PLoS Biol. 2010 Jan 19;8(1):e1000291. doi: 10.1371/journal.pbio.1000291. PubMed PMID: 20098725; PubMed Central PMCID: PMC2808216.; 6: Ojima N, Yamashita M. Cloning and characterization of two distinct isoforms of rainbow trout heat shock factor 1. Evidence for heterotrimer formation. Eur J Biochem. 2004 Feb;271(4):703-12. PubMed PMID: 14764086.; 7: Airaksinen S, Jokilehto T, Råbergh CM, Nikinmaa M. Heat- and cold-inducible regulation of HSP70 expression in zebrafish ZF4 cells. Comp Biochem Physiol B Biochem Mol Biol. 2003 Oct;136(2):275-82. PubMed PMID: 14529753.; 8: Murtha JM, Keller ET. Characterization of the heat shock response in mature zebrafish (Danio rerio). Exp Gerontol. 2003 Jun;38(6):683-91. PubMed PMID: 12814804.
• PubChem Compound: 44472508
• Last Modified: Nov 11 2021